![molecular formula C6H8ClNO4S B2479375 2-(2,5-Dioxo-pyrrolidin-1-yl)-ethanesulfonyl chloride CAS No. 89756-66-1](/img/structure/B2479375.png)
2-(2,5-Dioxo-pyrrolidin-1-yl)-ethanesulfonyl chloride
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Overview
Description
2-(2,5-Dioxo-pyrrolidin-1-yl)-ethanesulfonyl chloride, also known as DEPC, is a chemical reagent used in the synthesis of RNA and DNA. DEPC is an alkylating agent that is used to modify the functional groups of nucleic acids, making them suitable for use in various biological and biochemical applications. DEPC is a common reagent used in laboratory experiments and is known for its ability to inactivate RNases and other enzymes.
Scientific Research Applications
Synthesis of Chloromaleimidobenzenesulfonylhydrazones A series of imidosulfonylhydrazones were synthesized as potential antibactericidal and/or antinociceptive lead compounds. The process involved a series of reactions starting from aniline and dichloromaleic anhydride, leading to the formation of 4-(3-chloro-2,5-dioxo-4-pyrrolidin-1-yl-2,5dihydro-1H-pyrrol-1-yl)benzenesulfonyl chloride, and subsequent reactions to yield imidosulfonylhydrazones (Silva, Oliveira, & Nunes, 2006).
Probing Steric and Electronic Characteristics of Pincer Ligands A new pincer ligand involving pyrrolidine units was synthesized and characterized, showcasing potential redox activity. The ligand exhibited unique binding patterns and showed variations in molecular geometry when complexed with different metals, indicating its versatile application in chemistry (Komine et al., 2014).
Synthesis of 4-Octulose Derivatives Compounds were synthesized from L-Sorbose, leading to the creation of polyhydroxylated branched-chain pyrrolidines. These compounds have significance in stereoselective synthesis, showcasing the application of pyrrolidine derivatives in the creation of complex organic molecules (Izquierdo et al., 2000).
Synthesis of 2-Methyl-2-[4-(2-oxo-2(pyrrolidin-1-yl)ethyl)phenoxy] Propanoic Acid This study outlined the synthesis of a complex organic compound involving pyrrolidine, indicating the role of pyrrolidine derivatives in the synthesis of intricate molecules, potentially useful in various fields including medicinal chemistry (Zhang, 2009).
Mechanism of Action
Target of Action
Compounds with similar structures, such as local anesthetics, are known to act on nerve endings or around nerve trunks . They combine with specific sodium ion (Na+) channel sites on the nerve membrane .
Mode of Action
This results in a reversible blockage of the generation and conduction of sensory nerve impulses .
Biochemical Pathways
Based on its potential similarity to local anesthetics, it might be involved in the modulation of sodium ion channels, which play a crucial role in the initiation and propagation of action potentials in neurons .
Result of Action
If it acts similarly to local anesthetics, it might cause a temporary loss of sensation by blocking nerve impulses .
properties
IUPAC Name |
2-(2,5-dioxopyrrolidin-1-yl)ethanesulfonyl chloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8ClNO4S/c7-13(11,12)4-3-8-5(9)1-2-6(8)10/h1-4H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RELWRPQYLYNUPL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)N(C1=O)CCS(=O)(=O)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8ClNO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.65 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
89756-66-1 |
Source
|
Record name | 2-(2,5-dioxopyrrolidin-1-yl)ethane-1-sulfonyl chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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